Cas no 88662-11-7 (2(3H)-Benzofuranone, 5-hydroxy-7-(3,7,11,15-tetramethylhexadecyl)-)

• Product name: 2(3H)-Benzofuranone, 5-hydroxy-7-(3,7,11,15-tetramethylhexadecyl)-
• CAS No: 88662-11-7
• MF: C₂₈H₄₆O₃
• MW: 430.66304
• CID: 625151
• PubChem ID: 71319422

2(3H)-Benzofuranone, 5-hydroxy-7-(3,7,11,15-tetramethylhexadecyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzofuranone, 5-hydroxy-7-(3,7,11,15-tetramethylhexadecyl)-
• 5-hydroxy-7-(3,7,11,15-tetramethylhexadecyl)-3H-1-benzofuran-2-one
• 88662-11-7
• DTXSID40749446
• 5-Hydroxy-7-(3,7,11,15-tetramethylhexadecyl)-1-benzofuran-2(3H)-one

• Inchi： InChI=1S/C28H46O3/c1-20(2)9-6-10-21(3)11-7-12-22(4)13-8-14-23(5)15-16-24-17-26(29)18-25-19-27(30)31-28(24)25/h17-18,20-23,29H,6-16,19H2,1-5H3
• InChI Key： USJTVKFDSLKLFG-UHFFFAOYSA-N
• SMILES： CC(C)CCCC(C)CCCC(C)CCCC(C)CCC1=CC(=CC2=C1OC(=O)C2)O

Computed Properties

• Exact Mass: 430.34469533g/mol
• Monoisotopic Mass: 430.34469533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 15
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 46.5Ų